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Compound of Interest

Compound Name: 4-Fluorobenzyl chloride

Cat. No.: B032592

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 4-Fluorobenzyl chloride in a laboratory environment. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this chemical.

Chemical and Physical Properties

4-Fluorobenzyl chloride is a combustible, corrosive liquid that can cause severe skin burns
and eye damage.[1][2] It is also harmful if swallowed and is classified as a lachrymator, a
substance that irritates the eyes and causes tears.[3] Understanding its properties is the first
step toward safe handling.
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Property Value References
CAS Number 352-11-4 [1114]
Molecular Formula C7HeCIF [41[5]
Molecular Weight 144.57 g/mol [41[5]
Appearance Colorl.ess' to almost colorless 51161
clear liquid
Boiling Point 181-185 °C [3][5]
Melting Point -18 °C [315]
Flash Point 72 °C/161.6 °F (closed cup) [3114]

Autoignition Temp.

590 °C /1094 °F

[3]17]

Density

1.207 g/mL at 25 °C

[4]

NFPA 704 Rating

Health: 3, Flammaubility: 2,
Instability: O

[7](8]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent personal exposure. Standard laboratory

attire (long pants, closed-toe shoes) should be supplemented with the following:

Eye and Face Protection: Wear tight-fitting safety goggles approved under standards such

as NIOSH (US) or EN 166 (EU).[8] A face shield (minimum 8 inches) is required for

additional protection.[8]

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for integrity before

each use and use proper removal technique to avoid skin contact.[8]

o Clothing: A lab coat or long-sleeved clothing is necessary.[3] For tasks with a higher risk of

splashing, a PVC apron or a full PVC protective suit may be required.[2]
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» Respiratory Protection: All handling must be done in a certified chemical fume hood.[1][3] If
exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator with an appropriate filter (e.g., Type ABEK organic
vapor filter).[1][3][4]

Operational Plan: Safe Handling and Storage

Adherence to strict handling and storage protocols is crucial to minimize risks.

Handling Procedures

e Ventilation: Always handle 4-Fluorobenzyl chloride inside a properly functioning chemical
fume hood to avoid inhalation of vapors, mists, or sprays.[1][3]

» Avoid Contact: Take all necessary precautions to prevent contact with skin, eyes, and
clothing.[1] Do not breathe vapors.[2]

e Ignition Sources: This is a combustible liquid. Keep it away from heat, sparks, open flames,
and hot surfaces.[1][2] Use non-sparking tools and take measures to prevent the buildup of
electrostatic charge by grounding and bonding containers during transfers.[2]

o Hygiene: Wash hands thoroughly after handling and before breaks, eating, or drinking.[8][9]

Storage Plan

e Location: Store in a cool, dry, and well-ventilated area designated as a "Corrosives Area".[1]

[3]

o Containers: Keep containers tightly closed and sealed.[1][2][8] If a container is opened, it
must be carefully resealed and kept upright to prevent leakage.[8]

e Incompatibilities: Store away from incompatible materials such as bases, strong oxidizing
agents, alcohols, amines, and metals.[1][10]

Emergency Procedures

Immediate and appropriate response during an emergency is critical. Ensure eyewash stations
and safety showers are readily accessible.[1][3]
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First-Aid Measures

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[1][2] Remove contact lenses if present and easy to do.[2] Seek immediate
medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing and shoes.[2] Flush the affected
skin area with large amounts of water for at least 15 minutes.[1] Seek immediate medical
attention.[1]

Inhalation: Move the person to fresh air and keep them warm and at rest.[2] If breathing is
difficult or has stopped, provide artificial respiration.[7][8] Seek immediate medical attention.

[2]

Ingestion: Do NOT induce vomiting.[2][8] Rinse the mouth thoroughly with water.[8] Never
give anything by mouth to an unconscious person.[7][8] Seek immediate medical attention.

[1]

Spill Response Protocol

In the event of a spill, follow a structured response plan. Evacuate non-essential personnel and

ensure the area is well-ventilated.[11]
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Workflow for 4-Fluorobenzyl Chloride Spill Response

Initial Actions

Spill Detected

Alert personnel in the area

Remove all ignition sources

Assess spill size & risk

Minor Spill (<100mL &

gntained) Major Spill (>100mL or Uncontained)

Don appropriate PPE Evacuate the immediate area
(Gloves, Goggles, Face Shield, Lab Coat) Move upwind

Cover with inert absorbent Activate emergency alarm

(vermiculite, sand, or earth) & notify EHS / Emergency Services
Collect residue with non-sparking tools Isolate the area
into a labeled, sealed container for disposal Prevent entry and contain spill if safe

Decontaminate spill area . .
Await professional response

with mild detergent and water

Click to download full resolution via product page

Workflow for handling a 4-Fluorobenzyl Chloride spill.
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Spill Cleanup Steps:

o Containment: For minor spills, contain the liquid with an inert absorbent material like sand,
earth, or vermiculite.[1][2] Do not use combustible materials.

o Collection: Use non-sparking tools to carefully collect the absorbed material and place it into
a suitable, labeled, and sealed container for disposal.[2]

o Decontamination: Clean the spill area thoroughly with a mild detergent solution and water.
[11]

e Major Spills: For large spills, evacuate the area immediately and move upwind.[2] Alert your
institution's emergency services or the local fire department.[2]

Disposal Plan

Waste generated from the use of 4-Fluorobenzyl chloride is considered hazardous waste.

o Waste Collection: Collect all waste, including contaminated absorbent materials and
disposable PPE, in designated, properly labeled, and sealed containers.[1][2]

e Regulations: Disposal must be in accordance with all applicable local, regional, and national
hazardous waste regulations.[1][2] Chemical waste generators must ensure complete and
accurate classification of the waste.[1]

e Environmental Protection: Do not allow the chemical or its waste to enter drains, surface
water, or the sanitary sewer system.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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